N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide

• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[4-(4-methyl-1-oxophthalazin-2-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C16H15N3O3S/c1-11-14-5-3-4-6-15(14)16(20)19(17-11)13-9-7-12(8-10-13)18-23(2,21)22/h3-10,18H,1-2H3
• InChI Key: YWOIPULCLVKXRO-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=O)C2=CC=CC=C12)C3=CC=C(C=C3)NS(=O)(=O)C

Description

N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide, also known as MOPSO, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide acts as a buffer by maintaining a stable pH level in a solution. It can also stabilize proteins by preventing denaturation, which can occur due to changes in pH, temperature, or ionic strength. Additionally, N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide can chelate metal ions, preventing them from interfering with biochemical reactions.
Biochemical and Physiological Effects:
N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide has been shown to have minimal effects on the biochemical and physiological processes in cells and organisms. It is non-toxic and does not interfere with enzyme activity or cell viability.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide in lab experiments is its ability to maintain a stable pH level, which is crucial for many biochemical assays. It is also a versatile compound that can be used in various applications. However, one limitation is that it may not be suitable for experiments that require a specific pH range outside of its buffering capacity.

Future Directions

There are several future directions for the use of N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide in scientific research. One potential application is in the development of drug delivery systems, where N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide can be used as a stabilizer for proteins or as a chelating agent for metal ions. It can also be used in the synthesis of metal-organic frameworks for gas storage or catalysis. Additionally, further research can be conducted to explore the potential of N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide in other fields, such as materials science or environmental remediation.
In conclusion, N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide is a versatile compound that has shown potential in various scientific research applications. Its ability to maintain a stable pH level, stabilize proteins, and chelate metal ions make it a valuable tool in biochemical assays and other experiments. Further research can be conducted to explore its potential in other fields and applications.

Synthesis Methods

N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide can be synthesized through a multi-step process involving the reaction of 4-methylphthalic anhydride with 4-aminobenzenesulfonamide, followed by cyclization and subsequent reaction with formaldehyde and sodium cyanoborohydride. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-[4-(4-methyl-1-oxophthalazin-2(1H)-yl)phenyl]methanesulfonamide has been used in various scientific research applications, including as a buffer in biochemical assays, a stabilizer for proteins, and a chelating agent for metal ions. It has also been used in the synthesis of metal-organic frameworks and as a precursor for the preparation of other compounds.